Cas no 1355196-37-0 (1-[4-(4-Methyl-piperidin-1-yl)-phthalazin-1-yl]-piperidine-4-carboxylic acid)

• Product Name: 1-[4-(4-Methyl-piperidin-1-yl)-phthalazin-1-yl]-piperidine-4-carboxylic acid
• CAS No: 1355196-37-0
• MF: C₂₀H₂₆N₄O₂
• MW: 354.446044445038
• CID: 5179298
• Update Time: 2025-07-23

1-[4-(4-Methyl-piperidin-1-yl)-phthalazin-1-yl]-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-Methyl-piperidin-1-yl)-phthalazin-1-yl]-piperidine-4-carboxylic acid

• Inchi： 1S/C20H26N4O2/c1-14-6-10-23(11-7-14)18-16-4-2-3-5-17(16)19(22-21-18)24-12-8-15(9-13-24)20(25)26/h2-5,14-15H,6-13H2,1H3,(H,25,26)
• InChI Key： PPRALEKJNSBWEE-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(C=CC=C3)C(N3CCC(C)CC3)=NN=2)CCC(C(O)=O)CC1

1-[4-(4-Methyl-piperidin-1-yl)-phthalazin-1-yl]-piperidine-4-carboxylic acid Security Information

• Storage Condition：(BD613409)

Additional information on 1-[4-(4-Methyl-piperidin-1-yl)-phthalazin-1-yl]-piperidine-4-carboxylic acid

1-[4-(4-Methyl-piperidin-1-yl)-phthalazin-1-yl]-piperidine-4-carboxylic acid (CAS No. 1355196-37-0): A Comprehensive Overview

1-[4-(4-Methyl-piperidin-1-yl)-phthalazin-1-yl]-piperidine-4-carboxylic acid (CAS No. 1355196-37-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research, particularly in the areas of pharmacology and drug development. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its application.

The chemical structure of 1-[4-(4-Methyl-piperidin-1-yl)-phthalazin-1-yl]-piperidine-4-carboxylic acid is noteworthy for its combination of a phthalazine moiety and a piperidine ring, both of which are known for their bioactive properties. The presence of a methyl group on the piperidine ring further enhances the compound's stability and bioavailability. The carboxylic acid group at the C4 position of the piperidine ring provides additional functional versatility, making it a promising candidate for various medicinal applications.

The synthesis of 1-[4-(4-Methyl-piperidin-1-yl)-phthalazin-1-yl]-piperidine-4-carboxylic acid has been extensively studied and optimized to ensure high yields and purity. One common synthetic route involves the condensation of 4-chlorophthalazine with 4-methylpiperidine followed by a nucleophilic substitution reaction with piperidine-4-carboxylic acid. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, reducing the use of hazardous reagents and improving overall sustainability.

In terms of biological activities, 1-[4-(4-Methyl-piperidin-1-yl)-phthalazin-1-yl]-piperidine-4-carboxylic acid has shown promising results in various preclinical studies. It has been reported to exhibit potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, preliminary studies have indicated that this compound may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders such as Alzheimer's disease.

The mechanism of action of 1-[4-(4-Methyl-piperidin-1-yl)-phthalazin-1-yl]-piperidine-4-carboxylic acid is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate cytokine production and inhibit pro-inflammatory signaling pathways such as NF-kB and MAPK. Another potential mechanism is its interaction with specific receptors or enzymes involved in pain signaling and neuroprotection.

Clinical trials are currently underway to further evaluate the safety and efficacy of 1-[4-(4-Methyl-piperidin-1-yl)-phthalazin-1-yl]-piperidine-4-carboxylic acid. Early results from phase I trials have shown that the compound is well-tolerated with minimal side effects, paving the way for more advanced clinical studies. Researchers are particularly interested in exploring its potential as a first-line treatment for conditions such as osteoarthritis and neuropathic pain.

Beyond its therapeutic applications, 1-[4-(4-Methyl-piperidin-1-yl)-phthalazin-1-yl]-piperidine-4-carboxylic acid has also been studied for its use in diagnostic imaging. Its unique chemical properties make it suitable for conjugation with imaging agents, potentially allowing for non-invasive monitoring of disease progression and treatment response. This dual functionality as both a therapeutic agent and a diagnostic tool adds significant value to its development.

In conclusion, 1-[4-(4-Methyl-piperidin-1-yl)-phthalazin-1-yl]-piperidine-4-carboxylic acid (CAS No. 1355196-37-0) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting area of research for both academic and industrial scientists. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound is poised to play a significant role in advancing therapeutic options for various diseases.